Cas no 540-63-6 (ethane-1,2-dithiol)

• Product Name: ethane-1,2-dithiol
• CAS No: 540-63-6
• MF: C₂H₆S₂
• MW: 94.199038028717
• MDL: MFCD00004892
• CID: 38176
• PubChem ID: 10902
• Update Time: 2026-05-14

ethane-1,2-dithiol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedithiol
• 1,2-dithioethane
• 1,2-dithiolethane
• 1,2-Ethanethiol
• 1,2-Ethyldimercaptan
• a-ethylenedimercaptan
• alpha-Ethylene dimercaptan
• dimercaptanethylenique
• 1,2-Dimercaptoethane
• Ethane-1,2-dithiol
• Ethylene Mercaptan
• 1,2-Dimercaptoethane,Dithioglycol,Ethylene mercaptan
• Dithioethyleneglycol
• Dithioglycol
• Ethylone diMercaptan
• ethane-1,2-dithiol

• MDL： MFCD00004892
• Inchi： InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
• InChI Key： VYMPLPIFKRHAAC-UHFFFAOYSA-N
• SMILES： C(CS)S
• BRN： 505946

Computed Properties

• Exact Mass: 93.99110
• Monoisotopic Mass: 93.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: Transparent to light green liquid
• Density: 1.123 g/mL at 25 °C(lit.)
• Melting Point: −41 °C (lit.)
• Boiling Point: 144-146 °C(lit.)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: n20/D 1.558(lit.)
  n20/D 1.558
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Flammable. Incompatible with oxidizing agents, bases, reducing agents, alkali metals.
• PSA: 77.60000
• LogP: 0.84600
• Solubility: Insoluble in water, miscible in oil, soluble in ethanol, ether, acetone, benzene and alkali solutions.
• Merck: 3725
• Vapor Pressure: 4.8 mmHg ( 20 °C)
• Sensitiveness: Air Sensitive
• FEMA: 3484

ethane-1,2-dithiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H302,H312,H319,H330
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3071 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-36
• Safety Instruction： S36/37/39-S45-S26-S16-S36/37
• FLUKA BRAND F CODES：10-13-23
• RTECS：KI3325000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R21; R23/25
• HazardClass：3
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether